Cas no 72492-12-7 (Spizofurone)

Spizofurone structure
Spizofurone structure
Product Name:Spizofurone
CAS No:72492-12-7
MF:C12H10O3
MW:202.206003665924
CID:93691
PubChem ID:71755
Update Time:2025-04-18

Spizofurone Chemical and Physical Properties

Names and Identifiers

    • Spizofurone
    • Spizofurone [INN:JAN]
    • 5-Acetylspiro(benzofuran-2(3H),1'-cyclopropan)-3-one
    • AG-629
    • BRN 5334898
    • CCRIS 1922
    • Espizofurona
    • Espizofurona [Spanish]
    • Spizofuronum
    • Spizofuronum [Latin]
    • UNII-94F21T5G3C
    • Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 5-acetyl-
    • 1'-cyclopropane]-3-one
    • 5-acetylspiro[benzo[b]furan-2(3H)
    • 5-acetylspiro[benzo[b]furan-2(3H),1'-cyclopropane]-3-one
    • 5-acetylspiro<benzofuran-2(3H),1'-cyclopropan>-3-one
    • Maon
    • 5-Acetylspiro[benzofuran-2(3H),1'-cyclopropan]-3-one
    • A837543
    • SPIZOFURONE [WHO-DD]
    • DTXSID20868144
    • CHEBI:134864
    • SR-01000944986
    • SR-01000944986-1
    • 5-acetylspiro[1-benzofuran-2,1'-cyclopropane]-3-one
    • 5-acetylspiro[benzo-[b]furan-2(3H), 1'-cyclopropane]-3-one
    • 94F21T5G3C
    • 5-acetyl-3H-spiro[benzofuran-2,1'-cyclopropan]-3-one
    • FT-0630810
    • 72492-12-7
    • Q27271678
    • SCHEMBL933718
    • NS00125271
    • AKOS015915227
    • SPIZOFURONE [JAN]
    • 5-acetylspiro[benzo[b]furan-2(3H), 1'-cyclopropane]-3-one
    • SPIZOFURONE [MI]
    • SPIZOFURONE [INN]
    • CHEMBL18098
    • A9590
    • SETMGIIITGNLAS-UHFFFAOYSA-N
    • Inchi: 1S/C12H10O3/c1-7(13)8-2-3-10-9(6-8)11(14)12(15-10)4-5-12/h2-3,6H,4-5H2,1H3
    • InChI Key: SETMGIIITGNLAS-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(C)=O)=CC=2C(C21CC2)=O

Computed Properties

  • Exact Mass: 202.06300
  • Monoisotopic Mass: 202.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.2076 (rough estimate)
  • Melting Point: 102-104° (Kawada); mp 106-107° (Watanabe)
  • Boiling Point: 280.32°C (rough estimate)
  • Refractive Index: 1.5080 (estimate)
  • PSA: 43.37000
  • LogP: 1.99690

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